Cas no 23313-21-5 (EModin-8-glucoside)

EModin-8-glucoside Properties

Names and Identifiers

• 1,6-Dihydroxy-3-methyl-8-(β-D-glucopyranosyloxy)-9,10-anthraquinone
• 1-(β-D-Glucopyranosyloxy)-3,8-dihydroxy-6-methylanthracene-9,10-dione
• 8-(β-D-Glucopyranosyloxy)-1,6-dihydroxy-3-methylanthraquinone
• 8-O-β-D-Glucopyranosylemodin
• Emodin 1-glucoside
• Emodin glucoside B
• EModin 8-β-D-Glucoside
• EModin-8-O-β-D-glucopyranoside
• Emodin 8-O-β-D-glucopyranosid
• Emodin-8-glucoside
• 9,10-Anthracenedione,1-(b-D-glucopyranosyloxy)-3,8-dihydroxy-6-methyl-
• Anthraglycoside B
• Glucopyranoside, 3,8-dihydroxy-6-methyl-1-anthraquinonyl, .β.-D-
• emodin 8-O-glucoside
• Emodin-8-O-Beta-D-glucopyranoside
• Emodin 8-glucoside
• [ "Emodin 8-glucoside" ]
• Emodin-8-O-β-D-glucoside
• EMODIN-8-O-
• cent-D-GLUCOPYRANOSIDE
• 1,6-Dihydroxy-3-methyl-8-[(2S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dio
• Emodin-8-beta-D-glucoside
• A878280
• +Expand

• MDL： MFCD01725365
• InChIKey： HSWIRQIYASIOBE-SICZIEBOSA-N
• Inchi： 1S/C21H20O10/c1-7-2-9-14(11(24)3-7)18(27)15-10(16(9)25)4-8(23)5-12(15)30-21-20(29)19(28)17(26)13(6-22)31-21/h2-5,13,17,19-24,26,28-29H,6H2,1H3/t13?,17-,19?,20?,21-/m1/s1
• SMILES： O1[C@]([H])(C([H])(C([H])([C@@]([H])(C1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C([H])C(=C([H])C2C(C3C([H])=C(C([H])([H])[H])C([H])=C(C=3C(C1=2)=O)O[H])=O)O[H]

Computed Properties

• Exact Mass: 432.105647g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 432.105647g/mol
• Monoisotopic Mass: 432.105647g/mol
• Topological Polar Surface Area: 174Ų
• Heavy Atom Count: 31
• Complexity: 700
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 432.4

Experimental Properties

• LogP: -0.63970
• PSA: 173.98000
• Color/Form: Orange powder

EModin-8-glucoside Security Information

EModin-8-glucoside Customs Data

• HS CODE：29389090

Related Categories

• Anthraquinones
• Naphthoquinones